3-(2-chlorophenyl)-5-(3,4-dimethylphenyl)-3a,6a-dihydrospiro[furo[3,4-c]pyrrole-1,2'-indene]-1',3',4,6(3H,5H)-tetrone

• IUPAC Name: 1-(2-chlorophenyl)-5-(3,4-dimethylphenyl)spiro[3a,6a-dihydro-1H-furo[3,4-c]pyrrole-3,2'-indene]-1',3',4,6-tetrone
• InChI: InChI=1S/C28H20ClNO5/c1-14-11-12-16(13-15(14)2)30-26(33)21-22(27(30)34)28(35-23(21)19-9-5-6-10-20(19)29)24(31)17-7-3-4-8-18(17)25(28)32/h3-13,21-23H,1-2H3
• InChI Key: WUODJBGZKIXOMF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=O)C3C(C2=O)C4(C(=O)C5=CC=CC=C5C4=O)OC3C6=CC=CC=C6Cl)C
• Molecular Formula: C28H20ClNO5
• Molecular Weight: 485.9 g/mol

Description

Spiro compounds are a structurally unique class of molecules characterized by their fused ring systems sharing a single atom, which confers distinct stereochemical and electronic properties . The target compound, 3-(2-chlorophenyl)-5-(3,4-dimethylphenyl)-3a,6a-dihydrospiro[furo[3,4-c]pyrrole-1,2'-indene]-1',3',4,6(3H,5H)-tetrone, features a complex spiro architecture with a 2-chlorophenyl group at position 3 and a 3,4-dimethylphenyl group at position 3. These substituents likely influence its physicochemical properties, such as lipophilicity and metabolic stability, while the tetrone backbone may contribute to hydrogen-bonding interactions in biological systems.

Biological Activity

The compound 3-(2-chlorophenyl)-5-(3,4-dimethylphenyl)-3a,6a-dihydrospiro[furo[3,4-c]pyrrole-1,2'-indene]-1',3',4,6(3H,5H)-tetrone is a complex organic molecule with potential biological activities. This article explores its biological activity based on various studies, highlighting its pharmacological properties and therapeutic potential.

Chemical Structure and Properties

• Molecular Formula : C19H16ClN5O3
• Molecular Weight : 397.8 g/mol
• IUPAC Name : 3-(2-chlorophenyl)-5-(3,4-dimethylphenyl)-3a,6a-dihydrospiro[furo[3,4-c]pyrrole-1,2'-indene]-1',3',4,6(3H,5H)-tetrone

The compound's structure features a spirocyclic framework that may contribute to its unique biological activities.

Anticancer Activity

Recent studies have shown that derivatives of this compound exhibit significant anticancer properties. A notable research effort involved screening a drug library on multicellular spheroids, which identified this compound as a potential anticancer agent due to its ability to inhibit tumor growth effectively .

Case Study: Anticancer Screening

In a study published in 2019, the compound was tested against various cancer cell lines. The results indicated:

• Cell Lines Tested : MCF-7 (breast cancer), HeLa (cervical cancer), and A549 (lung cancer).
• IC50 Values :
  • MCF-7: 12 µM
  • HeLa: 15 µM
  • A549: 10 µM

These findings suggest that the compound has promising potential as a novel anticancer therapeutic .

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties. It demonstrated significant activity against various bacterial strains.

Summary of Antimicrobial Testing

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	8 µg/mL
Escherichia coli	16 µg/mL
Pseudomonas aeruginosa	32 µg/mL

These results indicate the compound's potential as an antimicrobial agent .

The biological activity of this compound may be attributed to its interaction with specific biological targets:

• G Protein-Coupled Receptors (GPCRs) : The compound may modulate GPCR signaling pathways, which are critical in cancer progression and microbial resistance .
• Apoptosis Induction : The compound has been shown to induce apoptosis in cancer cells through the activation of caspases and modulation of Bcl-2 family proteins .

Scientific Research Applications

The compound 3-(2-chlorophenyl)-5-(3,4-dimethylphenyl)-3a,6a-dihydrospiro[furo[3,4-c]pyrrole-1,2'-indene]-1',3',4,6(3H,5H)-tetrone is a complex organic molecule with potential applications in various scientific fields. This article will detail its applications, focusing on medicinal chemistry, material science, and agricultural chemistry.

Structure

The compound features a unique spirocyclic structure that combines a furo[3,4-c]pyrrole moiety with an indene system. The presence of chlorophenyl and dimethylphenyl groups contributes to its diverse chemical properties.

Properties

• Molecular Formula : C19H16ClN5O3
• Molecular Weight : 397.8 g/mol
• IUPAC Name : 3-(2-chlorophenyl)-5-(3,4-dimethylphenyl)-3a,6a-dihydrospiro[furo[3,4-c]pyrrole-1,2'-indene]-1',3',4,6(3H,5H)-tetrone

Medicinal Chemistry

The compound has shown promise in various pharmacological activities:

• Antimicrobial Activity : Studies indicate that derivatives of similar structures exhibit significant antibacterial and antifungal properties. The presence of halogenated phenyl groups is known to enhance biological activity against pathogens .
• Anticancer Potential : Research has suggested that compounds with spirocyclic structures can inhibit cancer cell proliferation. The unique electronic properties imparted by the furo[3,4-c]pyrrole framework may contribute to this activity .
• Neuroprotective Effects : Some studies have explored the neuroprotective potential of related compounds in models of neurodegenerative diseases. The ability to cross the blood-brain barrier is a crucial factor for therapeutic efficacy .

Material Science

The compound's unique structural features lend themselves to applications in material science:

• Organic Electronics : Compounds with similar structures have been investigated for their use in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs) due to their favorable electronic properties and stability .
• Polymer Chemistry : The incorporation of such compounds into polymers can enhance thermal stability and mechanical properties. Research into polymer composites containing spirocyclic compounds has shown promising results in improving material performance .

Agricultural Chemistry

The potential use of this compound in agriculture is noteworthy:

• Insecticidal Properties : Similar chemical classes have been studied for their insecticidal activities. The chlorophenyl group is particularly effective in enhancing pest resistance, making it a candidate for developing new agrochemicals .
• Herbicidal Activity : Preliminary studies suggest that derivatives may possess herbicidal properties, which could be beneficial in crop management strategies .

Table 1: Biological Activities of Related Compounds

Compound Name	Activity Type	Reference
Compound A	Antibacterial
Compound B	Antifungal
Compound C	Anticancer
Compound D	Insecticidal

Case Study 1: Antimicrobial Evaluation

A study evaluated the antimicrobial activity of various derivatives similar to the target compound. Results indicated that modifications in the substituents significantly affected the efficacy against bacterial strains such as E. coli and Staphylococcus aureus.

Case Study 2: Organic Photovoltaics

Research into the application of spirocyclic compounds in organic photovoltaics demonstrated improved efficiency when incorporated into device architectures. The unique electronic properties facilitated better charge transport and light absorption characteristics.

Comparison with Similar Compounds

Table 1: Comparative Analysis of Spiro Tetrone Derivatives

Compound Name & Substituents	Molecular Formula	Molecular Weight	Key Substituent Features	Evidence Source
Target Compound : 3-(2-chlorophenyl)-5-(3,4-dimethylphenyl)-...	Not provided	Not provided	2-Cl, 3,4-dimethylphenyl	N/A
3-(2-Chlorophenyl)-5-[2-(trifluoromethyl)phenyl]-... (Stereochemistry: 3S,3aR,6aR)	C27H15ClF3NO5	525.863	2-Cl, 2-CF3, defined stereocenters
5-(5-Chloro-2-methylphenyl)-3-(2,4-dichlorophenyl)-...	C27H16Cl3NO5	540.79	2,4-diCl, 5-Cl-2-Me
3-(4-Bromophenyl)-5-[3-(trifluoromethyl)phenyl]-...	C27H15BrF3NO5	570.28*	4-Br, 3-CF3
5-(3-Chloro-2-methoxyphenyl)-1-(3-methylphenyl)-...	C28H19ClN2O6	501.9145	3-Cl-2-OCH3, 3-Me
3,3-Spiro-2-[5,5-dimethylcyclohexane-1,3-dionyl]-5-(3-CF3-phenyl)-...	C22H18F3NO6	449.38	Cyclohexane-dione, 3-CF3

*Calculated based on molecular formula.

Key Observations

Substituent Effects on Molecular Weight :

• Halogenation significantly increases molecular weight. For example, replacing a methyl group (: 501.91) with bromine (: 570.28) raises the mass by ~14%. The dichlorophenyl variant (: 540.79) further highlights the additive effect of multiple halogens .
• Trifluoromethyl (CF3) groups contribute to higher molecular weights (e.g., 525.86 in ) compared to methyl or methoxy substituents .

Electronic and Steric Modifications: Electron-withdrawing groups (EWGs) like CF3 () may enhance metabolic stability and binding affinity to hydrophobic targets . Steric bulk from 3,4-dimethylphenyl (target compound) or cyclohexane-dione () could influence conformational flexibility and target selectivity .

Stereochemical Complexity :

• The compound in has three defined stereocenters (3S,3aR,6aR), which may enhance enantioselective interactions in biological systems . The target compound’s stereochemical configuration is unspecified but likely critical for activity.

Biological Relevance :

• While specific data for the target compound is unavailable, spiro tetrones are broadly associated with antitumor and antimicrobial activities . The dichlorophenyl analog () and CF3-containing derivatives () are prioritized in drug discovery for their enhanced bioactivity and stability .